Cas no 1443980-22-0 (6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1443980-22-0
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD24393706
• CID: 4604998
• PubChem ID: 59170780
• Update Time: 2025-06-22

6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyloctahydro-1H-pyrrolo[2,3-c]pyridine
• 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine
• 6-methyl-1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine
• SB17543
• F30887
• Z1623877830
• 1H-Pyrrolo[2,3-c]pyridine, octahydro-6-methyl-

• MDL： MFCD24393706
• Inchi： 1S/C8H16N2/c1-10-5-3-7-2-4-9-8(7)6-10/h7-9H,2-6H2,1H3
• InChI Key： FLMMACLWTFUFRQ-UHFFFAOYSA-N
• SMILES： N1CCC2CCN(C)CC12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3

Additional information on 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine

6-Methyl-Octahydro-1H-Pyrrolo[2,3-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 1443980-22-0, known as 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of bicyclic compounds, specifically those with a pyrrolopyridine framework. The pyrrolo[2,3-c]pyridine core is a unique bicyclic structure that combines the properties of both pyrrole and pyridine rings, making it a versatile scaffold for various chemical modifications and applications.

Recent studies have highlighted the potential of 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine in drug discovery and development. The introduction of the methyl group at the 6-position introduces steric and electronic effects that can significantly influence the compound's pharmacokinetic properties. This modification has been shown to enhance bioavailability and improve the molecule's ability to cross cellular membranes, making it a promising candidate for therapeutic agents targeting various diseases.

One of the most intriguing aspects of this compound is its ability to act as a ligand in metalloenzyme inhibition. Researchers have demonstrated that 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine can coordinate with metal ions such as zinc and copper, which are critical for the activity of many enzymes involved in pathological processes. This property opens up new avenues for designing inhibitors of metalloenzymes associated with neurodegenerative diseases like Alzheimer's and Parkinson's.

In addition to its enzymatic applications, 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine has also been explored for its potential in materials science. The compound's rigid bicyclic structure and conjugated π-system make it an ideal candidate for use in organic electronics. Recent studies have shown that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties and stability under ambient conditions.

The synthesis of 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and enamine chemistry. These advancements have not only improved the yield and purity of the compound but also enabled its large-scale production for industrial applications. The development of efficient synthetic routes has been a critical factor in advancing research on this compound.

Looking ahead, the future of 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine lies in its potential to serve as a building block for more complex molecular architectures. Chemists are actively exploring ways to functionalize this compound by introducing additional substituents at various positions on the bicyclic framework. These modifications aim to enhance its biological activity, selectivity, and stability, paving the way for novel drug candidates and advanced materials.

In conclusion, 6-methyl-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1443980-22-0) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As researchers continue to unlock its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.